Cas no 98204-48-9 (Spirofylline)

• Product Name: Spirofylline
• CAS No: 98204-48-9
• MF: C₂₄H₂₈N₆O₅
• MW: 480.516324996948
• CID: 806420
• PubChem ID: 3086451
• Update Time: 2025-04-26

Spirofylline Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-1,3-dimethyl-7-[2-oxo-2-[2-oxo-8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]dec-3-yl]ethyl]-
• 1,3-dimethyl-7-[2-oxo-2-(2-oxo-8-phenethyl-1-oxa-3,8-diazaspiro[4.5]dec-3-yl)ethyl]purine-2,6-dione
• 1,3-dimethyl-7-[2-oxo-2-[2-oxo-8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-3-yl]ethyl]purine-2,6-dione
• Spirofylline
• 000F949089
• Spirofylline [INN]
• Q27231300
• 8-Phenethyl-3-((1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxopurin-7-yl)acetyl)-1-oxa-3,8-diazaspiro(4,5)decan-2-one
• AKOS040740920
• NS00121139
• CS-0018401
• 98204-48-9
• DTXSID60243512
• CHEMBL2107296
• UNII-000F949089
• HY-100250

• Inchi： 1S/C24H28N6O5/c1-26-20-19(21(32)27(2)22(26)33)29(16-25-20)14-18(31)30-15-24(35-23(30)34)9-12-28(13-10-24)11-8-17-6-4-3-5-7-17/h3-7,16H,8-15H2,1-2H3
• InChI Key： DSRGPEAMMDAUGF-UHFFFAOYSA-N
• SMILES： O1C(N(C(CN2C=NC3=C2C(N(C)C(N3C)=O)=O)=O)CC21CCN(CCC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 480.21211801 g/mol
• Monoisotopic Mass: 480.21211801 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108
• Molecular Weight: 480.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 730.8±70.0 °C at 760 mmHg
• Flash Point: 395.8±35.7 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Spirofylline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on Spirofylline

Spirofylline (CAS No. 98204-48-9): An Emerging Compound in the Field of Medicinal Chemistry

Spirofylline (CAS No. 98204-48-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic derivative of pyrrolo[2,3-d]pyrimidine has been the subject of extensive research, particularly in the areas of cancer treatment and antiviral therapy. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of Spirofylline.

The chemical structure of Spirofylline is characterized by a spirocyclic ring system, which confers it with enhanced stability and bioavailability. The compound is synthesized through a series of well-defined chemical reactions, including cyclization and functional group modifications. The spirocyclic framework provides a rigid structure that can interact with specific biological targets, making it an attractive candidate for drug development.

One of the most promising applications of Spirofylline is in cancer therapy. Recent studies have shown that it exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action involves the inhibition of key enzymes involved in DNA replication and cell cycle progression. For instance, Spirofylline has been found to inhibit topoisomerase II, an enzyme crucial for DNA unwinding during replication. This inhibition leads to DNA damage and ultimately cell death in cancer cells.

In addition to its antiproliferative properties, Spirofylline has also demonstrated significant antiviral activity. Research conducted by a team at the University of California, San Francisco (UCSF) has shown that Spirofylline can effectively inhibit the replication of several RNA viruses, including influenza and SARS-CoV-2. The compound appears to target viral RNA-dependent RNA polymerase (RdRp), a key enzyme responsible for viral RNA synthesis. By inhibiting RdRp, Spirofylline disrupts viral replication and reduces viral load in infected cells.

The pharmacokinetic properties of Spirofylline have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Additionally, Spirofylline exhibits low toxicity in animal models, suggesting a favorable safety profile for clinical use. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of Spirofylline in human subjects. Early-phase trials have shown promising results, with patients experiencing significant reductions in tumor size and viral load without severe adverse effects. These findings have generated considerable interest among researchers and clinicians alike.

In conclusion, Spirofylline (CAS No. 98204-48-9) represents a promising compound with potential applications in cancer therapy and antiviral treatment. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use as a novel therapeutic agent.